Cas no 2253632-35-6 ((7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine)

• Product Name: (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine
• CAS No: 2253632-35-6
• MF: C₈H₁₃F₂N
• MW: 161.19232916832
• CID: 5910234
• PubChem ID: 137935763
• Update Time: 2025-08-05

(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7,7-Difluorobicyclo[4.1.0]heptan-1-yl)methanamine
• (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine
• 2253632-35-6
• EN300-6526737
• {7,7-difluorobicyclo[4.1.0]heptan-1-yl}methanamine

• Inchi： 1S/C8H13F2N/c9-8(10)6-3-1-2-4-7(6,8)5-11/h6H,1-5,11H2
• InChI Key： GAUNMIFFJSDGPX-UHFFFAOYSA-N
• SMILES： FC1(C2CCCCC21CN)F

Computed Properties

• Exact Mass: 161.10160574g/mol
• Monoisotopic Mass: 161.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine

Introduction to (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine (CAS No. 2253632-35-6)

(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine, identified by its CAS number 2253632-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its bicyclic structure and the presence of fluorine atoms, which are known to enhance the metabolic stability and binding affinity of drug candidates.

The unique structural framework of (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine arises from its bicyclo[4.1.0]heptane core, which is a fused ring system consisting of three carbon rings. The incorporation of two fluorine atoms at the 7-position of this bicyclic system introduces electronic and steric effects that can modulate the compound's reactivity and interactions with biological targets. This feature makes it a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. The presence of fluorine atoms can also influence the conformational flexibility of molecules, allowing for better fit within binding pockets of enzymes and receptors. These attributes have made fluorinated derivatives valuable in drug discovery efforts aimed at developing more effective and selective treatments for various diseases.

One of the most compelling aspects of (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural motif to develop inhibitors targeting key enzymes involved in metabolic pathways relevant to cancer, inflammation, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes such as kinases and proteases, disrupting pathways that contribute to disease progression.

The fluorine atoms in (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine play a crucial role in modulating the electronic properties of the molecule, which can enhance its binding affinity to biological targets. Fluorine's high electronegativity can lead to increased hydrogen bonding interactions and improved solubility profiles, making it an attractive moiety for drug design. Additionally, the bicyclic structure provides rigidity that can stabilize the conformation of the molecule in its active state, further enhancing its efficacy.

Recent advances in computational chemistry have enabled more precise predictions of the behavior of complex molecules like (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine. Molecular modeling techniques have been employed to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. These studies have revealed that the fluorine atoms contribute significantly to the binding energy by forming favorable interactions with polar residues in protein binding pockets.

The synthesis of (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine presents unique challenges due to its complex structural features. However, recent methodologies have improved the efficiency and scalability of its preparation. For example, transition metal-catalyzed reactions have been utilized to construct the bicyclic core with high regioselectivity and yield. These advancements have made it feasible to produce sufficient quantities of this compound for further biological evaluation.

Ongoing research continues to explore new applications for (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine in various therapeutic areas. Studies are currently investigating its potential as a lead compound for antiviral drugs, where its ability to disrupt viral replication mechanisms could be exploited. Additionally, its structural features make it a candidate for developing treatments against neurological disorders by targeting receptors involved in synaptic transmission.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine. Its availability through reliable chemical suppliers ensures that researchers can conduct comprehensive studies without compromising on purity or yield. This has been instrumental in accelerating drug discovery pipelines and bringing new therapeutic options closer to market.

In conclusion, (7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)methanamine (CAS No. 2253632-35-6) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological applications. The combination of fluorine atoms and a bicyclic scaffold offers a versatile platform for developing innovative treatments across multiple disease areas.